Cas no 872364-58-4 (1H-Indazole, 1-(3-butynyl)-)

1H-Indazole, 1-(3-butynyl)- structure
1H-Indazole, 1-(3-butynyl)- structure
Product Name:1H-Indazole, 1-(3-butynyl)-
CAS No:872364-58-4
MF:C11H10N2
MW:170.210502147675
CID:1867962
PubChem ID:63655048
Update Time:2025-04-21

1H-Indazole, 1-(3-butynyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 1-(3-butynyl)-
    • SCHEMBL103799
    • 1-(but-3-ynyl)-1H-indazole
    • DB-115787
    • AKOS012965715
    • 872364-58-4
    • OWXXGUXRBBJFRG-UHFFFAOYSA-N
    • Inchi: 1S/C11H10N2/c1-2-3-8-13-11-7-5-4-6-10(11)9-12-13/h1,4-7,9H,3,8H2
    • InChI Key: OWXXGUXRBBJFRG-UHFFFAOYSA-N
    • SMILES: N1(CCC#C)C2C=CC=CC=2C=N1

Computed Properties

  • Exact Mass: 170.084398327Da
  • Monoisotopic Mass: 170.084398327Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.8Ų
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